Cas no 31364-42-8 (4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane)

• Product Name: 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane
• CAS No: 31364-42-8
• MF: C₁₆H₃₂N₂O₅
• MW: 332.435685157776
• CID: 88909
• PubChem ID: 24857516
• Update Time: 2025-07-10

4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane Chemical and Physical Properties

Names and Identifiers

• 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane
• 4,7,13,16,21-pentaoxa-1,10-*diazabicyclo(8.8.5)tr
• 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo-[8.8.5]tricosane
• Kryptofix 221
• KRYPTOFIX(R) 221
• 2,2,1-cryptand
• 4,7,13,16,21-pentaoxa-1,10-diazabicyclo-[8,8,5]-tricosane
• Cryptand[2.2.1]
• Cryptating agent 221
• cryptofix 221
• K221
• Kryptofix (2.2.1)
• Kryptofix® 221
• 2,2,1-Cryptate
• Cryptand 2.2.1
• Cryptand 221
• Cryptate 221
• NSC 321059
• 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5.]tricosane
• SCHEMBL25928
• NSC-321059
• AKOS015916737
• 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane #
• NSC321059
• 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane, 98%
• AS-70036
• MFCD00005108
• AC-37052
• 4,7,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5.]tricosane
• J-200342
• 31364-42-8
• EINECS 250-592-1
• DTXSID60185286
• A875929
• (4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane)
• Cryptand-221
• HDLXPNDSLDLJHF-UHFFFAOYSA-N
• NS00029069
• FT-0660588
• Kryptofix(R)221
• KRYPTOFIX221
• Kryptofix-221
• BCP14291
• 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo(8.8.5)tricosane
• CS-0015206
• SY061353
• HY-D0883

• MDL： MFCD00005108
• Inchi： 1S/C16H32N2O5/c1-7-19-8-2-18-5-11-22-15-13-20-9-3-17(1)4-10-21-14-16-23-12-6-18/h1-16H2
• InChI Key： HDLXPNDSLDLJHF-UHFFFAOYSA-N
• SMILES： O1CCN2CCOCCOCCN(CCOCCOCC2)CC1

Computed Properties

• Exact Mass: 332.23100
• Monoisotopic Mass: 332.231122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9

Experimental Properties

• Color/Form: liquid
• Density: 1.111 g/mL at 20 °C(lit.)
• Melting Point: No data available
• Boiling Point: 465.4°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5018(lit.)
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• Water Partition Coefficient: Miscible with water.
• PSA: 52.63000
• LogP: -0.42360
• Solubility: Not determined
• Sensitiveness: Light Sensitive

4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：Storage temperature 2-8 ℃

Additional information on 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane

Comprehensive Overview of 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane (CAS No. 31364-42-8)

4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane (CAS No. 31364-42-8) is a highly specialized macrocyclic compound that has garnered significant attention in the fields of supramolecular chemistry, material science, and pharmaceutical research. Its unique bicyclic structure, featuring multiple oxygen and nitrogen atoms, makes it an excellent candidate for host-guest interactions, molecular recognition, and catalysis. Researchers are increasingly exploring its potential in drug delivery systems, nanotechnology, and green chemistry, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's molecular architecture is characterized by a 23-membered ring system, which includes five oxygen atoms (pentaoxa) and two nitrogen atoms (diazabicyclo). This configuration allows for exceptional flexibility and selectivity in binding with various substrates. In recent years, the scientific community has focused on its applications in supramolecular assemblies and smart materials, driven by the rise of AI-driven molecular design and computational chemistry. These advancements have enabled researchers to predict and optimize the compound's properties for specific industrial or biomedical uses.

One of the most intriguing aspects of 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane is its potential role in environmentally friendly solvents and catalysts. With the global push toward sustainability, industries are seeking alternatives to traditional, often hazardous, chemicals. This compound's ability to form stable complexes with metal ions and organic molecules positions it as a promising candidate for green synthesis and waste reduction. Additionally, its compatibility with biodegradable materials has sparked interest in eco-friendly packaging and agricultural applications.

In the pharmaceutical sector, 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane is being investigated for its drug encapsulation capabilities. Its macrocyclic cavity can potentially enhance the solubility and bioavailability of poorly water-soluble drugs, addressing a critical challenge in drug formulation. This aligns with the increasing demand for precision medicine and targeted therapies, where efficient drug delivery is paramount. Moreover, its low toxicity profile makes it suitable for biomedical imaging and diagnostic applications.

The synthesis of 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane involves sophisticated organic synthesis techniques, including cyclization reactions and template-directed methods. Recent advancements in automated synthesis and flow chemistry have streamlined its production, reducing costs and improving yield. This progress is particularly relevant to the fine chemicals and specialty materials markets, where high-purity compounds are essential.

From a commercial perspective, the demand for 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane is expected to grow, driven by its versatility and alignment with emerging technologies. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial clients. Its potential in energy storage and renewable energy applications, such as battery electrolytes and fuel cell components, further expands its market prospects.

In conclusion, 4,7,13,16,21-Pentaoxa-1,10-diazabicyclo[8.8.5]tricosane (CAS No. 31364-42-8) represents a fascinating intersection of chemistry, materials science, and biotechnology. Its multifunctional properties and broad applicability make it a valuable asset in addressing contemporary scientific and industrial challenges. As research continues to uncover new uses for this compound, its role in innovative solutions for healthcare, sustainability, and advanced materials will undoubtedly expand.